Cas no 740842-31-3 (benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate)

• Product Name: benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate
• CAS No: 740842-31-3
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5637355
• PubChem ID: 165927201
• Update Time: 2025-10-29

benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292302
• 740842-31-3
• benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl}carbamate
• benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate

• Inchi： 1S/C19H21NO3/c21-18-9-5-4-8-15-10-11-16(12-17(15)18)20-19(22)23-13-14-6-2-1-3-7-14/h1-3,6-7,10-12,18,21H,4-5,8-9,13H2,(H,20,22)
• InChI Key： KZRSXAGCGBZPMJ-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CCCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate

Introduction to Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate (CAS No. 740842-31-3)

Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 740842-31-3, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of a benzyl group and a carbamate moiety attached to a complex heterocyclic system underscores its synthetic elegance and functional diversity.

The molecular structure of Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate features a central 9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen scaffold, which is a derivative of the benzoannulene family. This scaffold is known for its rigid aromatic system and has been explored in various pharmacological studies due to its ability to interact with biological targets in unique ways. The hydroxyl group at the 9-position adds another layer of reactivity, making the molecule a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The benzoannulene derivatives, including Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate, have been particularly studied for their antimicrobial and anti-inflammatory properties. The carbamate functional group not only contributes to the molecule's solubility but also serves as a site for further chemical modifications, enabling the synthesis of more complex derivatives.

One of the most compelling aspects of Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-2-yl}carbamate is its potential as a lead compound in drug discovery. The unique structural features of this molecule make it an attractive candidate for further investigation into its pharmacological effects. Researchers have been particularly interested in its interaction with enzymes and receptors that are implicated in various diseases. The hydroxyl group and the benzyl moiety provide multiple sites for binding interactions, which could be exploited to develop drugs with high specificity and low toxicity.

The synthesis of Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen}-2-yl carbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the benzoannulene core through cyclization reactions followed by functionalization at the 9-position with a hydroxyl group. Subsequent steps involve the introduction of the carbamate group at the 2-position and finally the attachment of a benzyl group to yield the desired product. Each step in this synthesis requires careful optimization to ensure high yield and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of Benzyl N-{9-hydroxy-6,7,8,9-tetrahydro-Hbenzobenzannulen}-2-yI carbamate. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and for identifying potential lead compounds that can be further optimized for therapeutic use. The ability to simulate molecular interactions has significantly accelerated the drug discovery process in recent years.

The pharmacological profile of Benzyl N-{9-hydroxy-Hbenzobenzannulen}-2-yI carbamate is still under active investigation. Initial studies have suggested that this compound may exhibit potent effects against certain pathogens and inflammatory conditions. The hydroxyl group at the 9-position is particularly important as it can participate in hydrogen bonding interactions with biological targets. This feature could be exploited to enhance binding affinity and selectivity when designing new drugs based on this scaffold.

In conclusion, Benzyl N-{9-hydroxy-Hbenzobenzannulen}-2-yI carbamate (CAS No. 74084231) represents an exciting opportunity for further research in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for drug discovery efforts aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to grow， compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies.